3-Chloro-5-cyanopyridine-2-carboxylic acid

• IUPAC Name: 3-chloro-5-cyanopyridine-2-carboxylic acid
• InChI: InChI=1S/C7H3ClN2O2/c8-5-1-4(2-9)3-10-6(5)7(11)12/h1,3H,(H,11,12)
• InChI Key: NHQRPMDOQOKWPU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)C(=O)O)C#N
• Molecular Formula: C7H3ClN2O2
• DSSTOX Substance ID: DTXSID00678884
• Molecular Weight: 182.56 g/mol
• CAS RN: 1200497-81-9

Description

3-Chloro-5-cyanopyridine-2-carboxylic acid is a chemical compound with the molecular formula C7H3ClN2O2. It has a molecular weight of 182.56 g/mol. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C7H3ClN2O2/c8-5-1-4 (2-9)3-10-6 (5)7 (11)12/h1,3H, (H,11,12). The Canonical SMILES string is C1=C (C=NC (=C1Cl)C (=O)O)C#N.

Physical And Chemical Properties Analysis

The compound has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4. It has a Rotatable Bond Count of 1. The Exact Mass and Monoisotopic Mass of the compound are 181.9883050 g/mol. The Topological Polar Surface Area is 74 Ų. The Heavy Atom Count is 12.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Pyrazolo[3,4-b]pyridines : 2-Chloro-3-formylpyridine, obtained from 2-chloro-3-cyanopyridine, is a key intermediate in the synthesis of Pyrazolo[3,4-b]pyridines, which are significant in medicinal chemistry (Lynch, Khan, Teo, & Pedrotti, 1988).

• Nucleophilic Substitution Reactions : The chlorine atom in 2-chloro-3-cyanopyridines can be readily replaced by various amines to yield 2-aminopyridines, important in the synthesis of diverse compounds (Bomika, Andaburskaya, Pelcher, & Dubur, 1976).

• Transition-Metal-Free Tandem Chlorocyclization : This process involving 2-aminopyridines with carboxylic acids offers an efficient route to chloro-substituted imidazo[1, 2-α]pyridines, which have potential applications in pharmaceuticals (Xiao, Xie, Bai, Deng, Jiang, & Zeng, 2015).

Biotechnology and Biochemical Applications

• Biotransformation by Rhodococcus erythropolis : A study explored the use of Rhodococcus erythropolis in converting 2-chloro-3-cyanopyridine to 2-chloronicotinic acid, a precursor in pesticide and medicine synthesis (Jin, Li, Liu, Zheng, & Shen, 2011).

• Aromatic Nitrilase in Carboxylic Acids Biosynthesis : A study described the potential of a novel nitrilase from Pseudomonas putida for efficient carboxylic acid biosynthesis from aromatic nitriles like 3-cyanopyridine (Zhu, Gong, Li, Lu, Zhou, Shi, & Xu, 2013).

Miscellaneous Applications

• Synthesis of Pyridinecarboxylic Acid Derivatives : These derivatives, synthesized from 3-cyanopyridine, have shown potential in various chemical and pharmaceutical applications (Ukrainets, Sidorenko, Slobodzyan, Rybakov, & Chernyshev, 2005).

• Electrocatalytic Carboxylation in Ionic Liquid : The conversion of 2-amino-5-bromopyridine with CO2 in an ionic liquid to 6-aminonicotinic acid highlights the eco-friendly synthesis routes for nicotinic acid derivatives (Feng, Huang, Liu, & Wang, 2010).

Safety and Hazards

The safety data sheet suggests using this chemical only under a chemical fume hood. Personal protective equipment/face protection should be worn and contact with skin, eyes, and clothing should be avoided. Ingestion and inhalation should also be avoided. The containers should be kept tightly closed in a dry, cool, and well-ventilated place. The chemical is incompatible with strong oxidizing agents.

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 3-chloro-5-cyanopicolinate (1.4 g, 3.23 mmol) in DCM (10.75 ml) was added TFA (25 ml, 323 mmol). The orange solution was stirred at RT for 1 hr. It was concentrated. Then the residue was passed through a PEAX column and the acid was eluted with 2% conc. HCl in MeOH (0.3 mL in 15 mL MeOH) to yield 3-chloro-5-cyanopicolinic acid (0.55 g, 3.01 mmol, 93% yield) as yellow solid. MS m/z=183 (M+H).